Cas no 77483-87-5 (Quinoline, 5-chloro-6-fluoro-1,2,3,4-tetrahydro-2-methyl-)

• Product Name: Quinoline, 5-chloro-6-fluoro-1,2,3,4-tetrahydro-2-methyl-
• CAS No: 77483-87-5
• MF: C₁₀H₁₁ClFN
• MW: 199.652445077896
• CID: 535993
• PubChem ID: 15571775
• Update Time: 2025-04-19

Quinoline, 5-chloro-6-fluoro-1,2,3,4-tetrahydro-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Quinoline, 5-chloro-6-fluoro-1,2,3,4-tetrahydro-2-methyl-
• 5-chloro-6-fluoro-2-methyl-1,2,3,4-tetrahydroquinoline
• SCHEMBL11172350
• 6-fluoro-5-chloro-1,2,3,4-tetrahydroquinaldine
• YHYDJSSHQWUSAR-UHFFFAOYSA-N
• 77483-87-5
• DTXSID00574599

• Inchi： 1S/C10H11ClFN/c1-6-2-3-7-9(13-6)5-4-8(12)10(7)11/h4-6,13H,2-3H2,1H3
• InChI Key： YHYDJSSHQWUSAR-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC2=C1CCC(C)N2)F

Computed Properties

• Exact Mass: 199.05653
• Monoisotopic Mass: 199.0564052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03